4-Formylphenyl 4-methylbenzoate

• IUPAC Name: (4-formylphenyl) 4-methylbenzoate
• InChI: InChI=1S/C15H12O3/c1-11-2-6-13(7-3-11)15(17)18-14-8-4-12(10-16)5-9-14/h2-10H,1H3
• InChI Key: FMRSEGPACXSFEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=O
• Molecular Formula: C15H12O3
• Molecular Weight: 240.25 g/mol

Description

4-Formylphenyl 4-methylbenzoate is a chemical compound with the molecular formula C15H12O3. It has a molecular weight of 240.26. The compound is typically stored at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for 4-Formylphenyl 4-methylbenzoate is 1S/C15H12O3/c1-11-2-6-13(7-3-11)15(17)18-14-8-4-12(10-16)5-9-14/h2-10H,1H3. This indicates that the molecule consists of 15 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

4-Formylphenyl 4-methylbenzoate has a molecular weight of 240.26. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

1. Synthesis and Characterization of Novel Compounds

• Synthesis of 2,5‐Diketopiperazine Derivatives: A study by Ji et al. (2014) demonstrated the use of 2-isocyanophenyl 4-methylbenzoate in the synthesis of 2,5-diketopiperazine derivatives. This method displayed good functional group tolerance and avoided the use of typically offensive isocyanides.

2. Applications in Material Science

• Design of Photocleavable and pH-Sensitive Hydrogels: Nisar et al. (2020) reported the synthesis of a novel photocleavable crosslinker, 4-formylphenyl 4-((4-formylphenoxy)methyl)-3-nitrobenzoate, and its application in creating dual stimuli-responsive hydrogels with UV- and pH-responsive properties. This hydrogel showed potential for controlled drug delivery in specific environments, such as inflammatory areas with acidic conditions (Nisar et al., 2020).

3. Development of Analytical Techniques

• Automated Online HPLC-MS/MS Method: Ye et al. (2008) developed an automated method for measuring environmental phenols, including compounds related to 4-formylphenyl 4-methylbenzoate, in human milk. This method, which uses on-line solid-phase extraction-high performance liquid chromatography-tandem mass spectrometry, demonstrates sensitivity and accuracy in detecting these compounds (Ye et al., 2008).

4. Liquid Crystalline Polyurethanes

• Synthesis of Thermotropic Liquid Crystalline Main‐Chain Polyurethanes: Research by Padmavathy et al. (2001) explored the creation of thermotropic main-chain liquid crystalline polyurethanes using mesogenic diol monomers, which included 4-formylbenzoic acid 4-formylphenyl ester. These materials displayed nematic textures and were studied for their mesomorphic properties and thermal stability (Padmavathy et al., 2001).

Safety and Hazards

The compound can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is very toxic to aquatic life with long-lasting effects. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and avoiding release to the environment.